2-[(4-Ethoxy-3-methyl-benzenesulfonyl)-ethyl-amino]-N-pyridin-3-ylmethyl-acetamide
CAS No.:
Cat. No.: VC14960919
Molecular Formula: C19H25N3O4S
Molecular Weight: 391.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H25N3O4S |
|---|---|
| Molecular Weight | 391.5 g/mol |
| IUPAC Name | 2-[(4-ethoxy-3-methylphenyl)sulfonyl-ethylamino]-N-(pyridin-3-ylmethyl)acetamide |
| Standard InChI | InChI=1S/C19H25N3O4S/c1-4-22(14-19(23)21-13-16-7-6-10-20-12-16)27(24,25)17-8-9-18(26-5-2)15(3)11-17/h6-12H,4-5,13-14H2,1-3H3,(H,21,23) |
| Standard InChI Key | HLCXHQLADRFEIQ-UHFFFAOYSA-N |
| Canonical SMILES | CCN(CC(=O)NCC1=CN=CC=C1)S(=O)(=O)C2=CC(=C(C=C2)OCC)C |
Introduction
2-[(4-Ethoxy-3-methyl-benzenesulfonyl)-ethyl-amino]-N-pyridin-3-ylmethyl-acetamide is a complex organic compound belonging to the class of benzenesulfonamide derivatives. These compounds are known for their diverse biological activities, including antimicrobial and anti-inflammatory properties. The compound's synthesis involves multi-step reactions, typically carried out under controlled conditions to optimize yield and purity.
Potential Applications
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Pharmacological Applications: The compound's structural features suggest potential roles in pharmacological applications, particularly in targeting specific biological pathways. Research into this compound could yield insights into its pharmacological properties and lead to novel therapeutic agents.
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Biological Activities: Benzenesulfonamide derivatives are known for their antimicrobial and anti-inflammatory properties, suggesting that this compound may exhibit similar activities.
Research Findings and Challenges
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In Vitro Studies: In vitro studies are necessary to elucidate specific interactions and confirm biological activity, focusing on enzyme kinetics or receptor binding assays.
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Synthetic Challenges: The synthesis of such compounds often poses challenges due to the need for controlled conditions and specific reagents to achieve high purity and yield.
Comparison with Similar Compounds
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